![molecular formula C20H14N4O4 B2539122 N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)quinoxaline-2-carboxamide CAS No. 1208686-80-9](/img/structure/B2539122.png)
N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)quinoxaline-2-carboxamide
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Overview
Description
N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)quinoxaline-2-carboxamide is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as BMQ, and it is a quinoxaline derivative that has been synthesized using various methods.
Scientific Research Applications
Novel Tricyclic Benzoxazines as 5-HT Receptor Antagonists
Research by Bromidge et al. (2010) in the field of medicinal chemistry led to the development of novel series of fused tricyclic benzoxazines, which are potent 5-HT(1A/B/D) receptor antagonists. This research aimed at discovering faster acting antidepressants/anxiolytics with a reduced side-effect burden (Bromidge et al., 2010).
Antimicrobial Activity of Novel Compounds
Idrees et al. (2020) focused on the synthesis and in vitro antimicrobial screening of novel compounds, which included derivatives related to quinoxaline. These compounds were tested against pathogenic bacteria like S. aureus and E. coli (Idrees et al., 2020).
Pharmacokinetics and Tissue Distribution in Anti-fibrosis Drug Research
A study by Kim et al. (2008) investigated the pharmacokinetics and metabolism of a novel ALK5 inhibitor, which plays a role in suppressing renal and hepatic fibrosis. The study also looked at its potential anti-metastatic effects on breast cancer models (Kim et al., 2008).
Isoxazolequinoxaline Derivative in Anti-Cancer Drug Research
Abad et al. (2021) synthesized a new isoxazolquinoxalin compound and explored its potential as an anti-cancer drug. The research included detailed structural analysis and docking studies to predict its efficacy (Abad et al., 2021).
Synthesis and Evaluation of Serotonin Type-3 Receptor Antagonists
A series of quinoxalin-2-carboxamides were synthesized and evaluated for their potential as serotonin type-3 (5-HT3) receptor antagonists, as investigated by Mahesh et al. (2011). This work contributes to the development of drugs targeting the 5-HT3 receptor (Mahesh et al., 2011).
Fluorescent Chemosensor for Ag+ Detection
Chen et al. (2016) developed a novel fluorescent chemosensor based on a quinoline benzimidazole scaffold. This chemosensor exhibited a 'turn-on' effect for Ag+ detection, indicating its potential application in environmental monitoring and biochemical sensing (Chen et al., 2016).
Mechanism of Action
Target of Action
The compound, N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)quinoxaline-2-carboxamide, primarily targets cancer cells, including prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .
Mode of Action
The compound interacts with its targets by causing cell cycle arrest at the S phase and inducing apoptosis in cancer cells . This interaction results in the inhibition of cell proliferation, leading to the death of the cancer cells .
Biochemical Pathways
The compound affects the biochemical pathways related to cell cycle progression and apoptosis . By causing cell cycle arrest at the S phase, the compound prevents the cancer cells from dividing and proliferating . Additionally, by inducing apoptosis, the compound triggers the programmed cell death pathway, leading to the elimination of the cancer cells .
Result of Action
The result of the compound’s action is the potent growth inhibition of cancer cells. Some tested compounds showed potent growth inhibition properties with IC50 values generally below 5 μM against the three human cancer cell lines . Therefore, this compound could be developed as a potential antitumor agent .
Biochemical Analysis
Biochemical Properties
Compounds with similar structures have shown interactions with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and depends on the specific biochemical context.
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
properties
IUPAC Name |
N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]quinoxaline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O4/c25-20(16-10-21-14-3-1-2-4-15(14)23-16)22-9-13-8-18(28-24-13)12-5-6-17-19(7-12)27-11-26-17/h1-8,10H,9,11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVWIQAVOPKUCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CNC(=O)C4=NC5=CC=CC=C5N=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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